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Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tpca-1

CAS No.: 507475-17-4

Cat. No.: S547972

TPCA-1 is a potent and selective inhibitor of IkB kinase  (IKK-2/IKKf), which acts on the NF-kB
signaling pathway. It is also reported to inhibit STAT3 phosphorylation and enhance apoptosis [1] [2] [3].

Key Chemical Properties

Property Specification

Molecular Formula C12H10FN302S [2] [4] [5]

Molecular Weight 279.29 g/mol [1] [2] [4]

CAS Number 507475-17-4 [6] [2] [4]

Purity Typically 297% to 99.85% (HPLC) [1] [2] [4]

Stock Solution Preparation and Storage

¢ Solubility: Highly soluble in DMSO (=100 mg/mL or approximately 200-358 mM) [6] [3] [5]. It is
insoluble in water or ethanol [6].

¢ Recommended Stock Concentration: A common concentration for a ready-to-use stock is 10 mM
[3].

e Preparation Example: To prepare a 10 mM stock solution, add 1.79 mL of anhydrous DMSO to 5 mg
of TPCA-1 lyophilized powder [1] [2].
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e Storage:
o Lyophilized Powder: Store desiccated at -20°C; stable for at least 24 months [2].
o DMSO Stock Solution: Store at -20°C or -80°C. Aliquot thoroughly to avoid repeated freeze-
thaw cycles. Use within 3 to 6 months to prevent loss of potency [2] [3].

Experimentally Validated Working Concentrations

The following table summarizes effective concentrations of TPCA-1 from cited research. You should

determine the optimal concentration for your specific experimental system.

In Vitro Applications
Cell Type / . Incubation Key Findings /
Assay Type Concentration . PMID
Assay System Time Effect
C57BLI6 Anti- 0.5 uM 1 hr pre- Inhibition of LPS- 22533790
mouse BMDM inflammatory treatment stimulated TNFa
cells [1] Activity production
Human Cytokine 0.1-10puM ~24 hours Inhibition of LPS- 15316093
Peripheral Production induced TNF-q, IL-6,
Blood and IL-8 production
Monocytes [1] (ICs0: 170-320 nM)
[71[3]
Human Glioma Caell 0-50uM 3 days Inhibition of cell 22509977
Cell Lines Proliferation proliferation
(U87, MT330, (MTT)

etc.) [1] [6]

Non-Small Cell  Cell Viability/ 0-10uM/O0 - 05-2 Suppressed 24401319
Lung Cancer Western Blot 2 uM hours proliferation;

(NSCLC) Cells inhibited STAT3

(HCC827, phosphorylation

H1975) [3]

In Vivo Application (Murine Collagen-Induced Arthritis Model)
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e Dosage: 3, 10, or 20 mg/kg [1] [6] [7]

e Administration Route: Intraperitoneal (i.p.) [1] [6] [7]

e Dosing Frequency: Twice daily (b.i.d.) [1] [6]

¢ Key Outcome: Prophylactic administration resulted in a dose-dependent reduction in arthritis severity
and delayed disease onset [1].

Detailed Experimental Protocols

Here are detailed methodologies for key experiments involving TPCA-1.

1. IKK-2 Kinase Assay (Cell-Free System) This protocol measures the direct inhibition of IKK-2 kinase

activity by TPCA-1 using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay [1] [6].

¢ Recombinant Enzyme: Recombinant human IKK-2 (residues 1-756) expressed as an N-terminal

GST-tagged fusion protein.
¢ Assay Buffer: 50 mM HEPES, 10 mM MgClz, 1 mM CHAPS, pH 7.4, with 1 mM DTT and 0.01% w/v

BSA.

¢ Procedure:

o

[e]

Dilute IKK-2 to 5 nM final concentration in assay buffer.

Add the enzyme to wells containing various concentrations of TPCA-1 or DMSO vehicle (3%
final).

Initiate the reaction by adding GST-IkBa substrate (25 nM final) and ATP (1 pM final) in a total
volume of 30 pL.

Incubate the reaction for 30 minutes at room temperature.

Terminate the reaction by adding 15 yL of 50 mM EDTA.

Add detection reagent containing an europium-chelate-labeled anti-phosphoserine-IkBa
antibody and an allophycocyanin-labeled anti-GST antibody. Incubate for 60 minutes at room
temperature.

Measure the degree of GST-IkBa phosphorylation as a ratio of specific 665-nm energy transfer
signal to reference europium 620-nm signal.

2. Cell-Based Assay for Cytokine Inhibition This protocol assesses the inhibition of pro-inflammatory

cytokine production in cells [7] [3].

e Cell Line: Human peripheral blood monocytes.
e Stimulation: Lipopolysaccharide (LPS).
e TPCA-1 Treatment:

o

Prepare working concentrations from the DMSO stock (e.g., 0.1, 0.3, 1, 3, and 10 uM) in cell
culture medium.
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o Pre-treat cells with TPCA-1 for 30 minutes before challenging with LPS.

o Incubate for approximately 24 hours.
¢ Readout: Measure the production of TNF-q, IL-6, and IL-8 in the supernatant by immunoassay.
TPCA-1 inhibits production with ICso values of 170, 290, and 320 nM, respectively [1] [3].

Mechanism of Action and Signaling Pathways

TPCA-1 primarily functions as a potent and selective ATP-competitive inhibitor of IKKf (IKK-2) with an
ICso of 17.9 nM in cell-free assays. It exhibits 22-fold selectivity over IKKa and over 550-fold selectivity

against other kinases and enzymes [1] [4] [5].

The diagrams below illustrate the core signaling pathways affected by TPCA-1.
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TPCA-1 Inhibits NF-kB and STAT3 Pathways
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Important Handling Notes

e Solvent Control: Always include a DMSO vehicle control in your experiments. The final concentration
of DMSO in cell culture should generally be kept low (e.g., 0.1% or less) to avoid cytotoxicity.

¢ In Vivo Formulation: For animal studies, TPCA-1 can be formulated as a homogeneous suspension.
For example, 5 mg of TPCA-1 can be mixed with 1 mL of a 0.5% carboxymethyl cellulose sodium salt
(CMC-Na) solution to achieve a 5 mg/mL working concentration for administration [6].
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¢ Quality Control: Use high-quality, freshly prepared DMSO to dissolve the compound. Verify the
solubility if a precipitate is observed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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